Cas no 2098073-59-5 (Ethyl 6-(cyclopropylmethyl)pyrimidine-4-carboxylate)

• Product Name: Ethyl 6-(cyclopropylmethyl)pyrimidine-4-carboxylate
• CAS No: 2098073-59-5
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5728099
• PubChem ID: 122239327
• Update Time: 2025-06-15

Ethyl 6-(cyclopropylmethyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS040812321
• starbld0012979
• ethyl 6-(cyclopropylmethyl)pyrimidine-4-carboxylate
• F1967-8245
• 2098073-59-5
• 4-Pyrimidinecarboxylic acid, 6-(cyclopropylmethyl)-, ethyl ester
• Ethyl 6-(cyclopropylmethyl)pyrimidine-4-carboxylate

• Inchi： 1S/C11H14N2O2/c1-2-15-11(14)10-6-9(12-7-13-10)5-8-3-4-8/h6-8H,2-5H2,1H3
• InChI Key： QLPVTKHKNKIQMS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(CC2CC2)=NC=N1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 332.0±30.0 °C(Predicted)
• pka: -0.26±0.18(Predicted)

Additional information on Ethyl 6-(cyclopropylmethyl)pyrimidine-4-carboxylate

Comprehensive Overview of Ethyl 6-(cyclopropylmethyl)pyrimidine-4-carboxylate (CAS No. 2098073-59-5)

Ethyl 6-(cyclopropylmethyl)pyrimidine-4-carboxylate (CAS No. 2098073-59-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique molecular structure, combining a cyclopropylmethyl group with an ethyl carboxylate moiety. Its versatility in synthetic applications makes it a valuable intermediate for developing novel bioactive molecules, particularly in drug discovery and crop protection formulations.

The growing interest in heterocyclic compounds like Ethyl 6-(cyclopropylmethyl)pyrimidine-4-carboxylate aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential as a building block for biodegradable agrochemicals and low-toxicity pharmaceuticals, addressing global demands for environmentally friendly solutions. The compound's structural modularity allows for precise modifications, enabling tailored properties for specific applications—a feature highly sought after in precision medicine and targeted pest control technologies.

From a synthetic chemistry perspective, CAS 2098073-59-5 demonstrates remarkable reactivity patterns that facilitate diverse transformations. The ethyl ester group serves as a handle for further functionalization, while the pyrimidine core offers multiple sites for selective substitutions. Recent studies highlight its utility in constructing kinase inhibitor scaffolds, with particular relevance to cancer research and inflammatory disease therapeutics. The cyclopropylmethyl substituent contributes to enhanced metabolic stability—a critical factor in drug development pipelines.

Analytical characterization of Ethyl 6-(cyclopropylmethyl)pyrimidine-4-carboxylate reveals excellent purity profiles when synthesized under optimized conditions. Advanced techniques such as HPLC-MS and NMR spectroscopy confirm its structural integrity, while computational modeling predicts favorable ADME properties for pharmaceutical applications. These attributes position the compound as a promising candidate for lead optimization in medicinal chemistry programs, particularly for central nervous system targets where its balanced lipophilicity proves advantageous.

The commercial availability of CAS 2098073-59-5 through specialty chemical suppliers has accelerated its adoption in industrial and academic settings. Current market analyses indicate rising demand for such fine chemical intermediates, driven by expanding contract research organizations and generic drug development initiatives. Quality control specifications typically require ≥98% purity, with strict limits on residual solvents—standards that reflect its use in GMP-compliant synthesis workflows.

Emerging applications of this compound extend beyond traditional domains. Materials science researchers are investigating its potential in organic electronic materials, leveraging the conjugated pyrimidine system for charge transport properties. Additionally, its metal-chelating capacity shows promise for developing novel catalysts and sensors, aligning with advancements in nanotechnology and environmental monitoring solutions.

Safety assessments of Ethyl 6-(cyclopropylmethyl)pyrimidine-4-carboxylate indicate favorable toxicological profiles under standard handling conditions. Proper laboratory practices including PPE usage and ventilation controls are recommended when working with this compound, consistent with general chemical hygiene protocols. Storage stability studies demonstrate long-term viability when maintained in anhydrous environments at controlled temperatures.

Future research directions for this compound likely focus on expanding its structure-activity relationship databases and exploring novel synthetic methodologies. The integration of continuous flow chemistry and biocatalytic approaches may further enhance its production efficiency and sustainability. As regulatory landscapes evolve for novel chemical entities, compounds like CAS 2098073-59-5 will play pivotal roles in bridging discovery and commercialization pipelines across multiple industries.